Cas no 1595983-50-8 (5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1595983-50-8
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 5743993
• PubChem ID: 116062749
• Update Time: 2025-06-12

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292545
• 1595983-50-8
• SCHEMBL17821045
• 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde
• 5-Pyrazol-1-ylpyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-(1H-pyrazol-1-yl)-

• Inchi： 1S/C9H7N3O/c13-7-8-4-9(6-10-5-8)12-3-1-2-11-12/h1-7H
• InChI Key： VLHJBRCWRZYXOK-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)N1C=CC=N1

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 348.8±32.0 °C(Predicted)
• pka: 1.53±0.22(Predicted)

Additional information on 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Introduction to 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1595983-50-8)

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1595983-50-8, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde incorporates both pyrazole and pyridine moieties, which are well-known for their diverse biological activities and roles in the synthesis of bioactive molecules.

The pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, and it is widely recognized for its presence in numerous pharmacologically active agents. In contrast, the pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, is another cornerstone in medicinal chemistry. The combination of these two rings in 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde creates a framework that is conducive to interactions with biological targets, making it a valuable scaffold for the development of new therapeutic agents.

Recent advancements in the field of chemical biology have highlighted the importance of such hybrid structures in drug design. The aldehyde functional group at the 3-position of the pyridine ring in 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. This reactivity has been exploited in various synthetic strategies to develop novel compounds with potential therapeutic benefits.

The compound's significance extends beyond its structural features. It has been studied for its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders. The pyrazole-pyridine hybrid motif is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. These properties make 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde a promising candidate for further investigation and development.

In recent years, there has been a surge in research focused on identifying new scaffolds that can be optimized for therapeutic applications. The structural features of 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde, particularly the presence of both pyrazole and pyridine rings, have made it an attractive candidate for structure-based drug design. Computational methods have been employed to model the interactions of this compound with various biological targets, providing insights into its potential mechanisms of action.

The synthesis of 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring, followed by functionalization to introduce the pyridine moiety. The final step involves the introduction of the aldehyde group at the 3-position of the pyridine ring. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production and further derivatization.

The pharmacological profile of 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde has been explored through both in vitro and in vivo studies. Initial investigations have revealed promising activities against various disease models, including those relevant to cancer and inflammation. These findings have spurred further research into developing analogs with enhanced efficacy and reduced side effects. The compound's ability to modulate key biological pathways makes it a valuable tool for understanding disease mechanisms and developing new treatments.

The role of computational chemistry in studying 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde cannot be overstated. Advanced computational techniques have allowed researchers to predict binding affinities, optimize molecular structures, and simulate interactions with biological targets. These methods have complemented experimental approaches by providing rapid and cost-effective screening tools for identifying potential drug candidates. The integration of computational chemistry with traditional pharmacological studies has accelerated the discovery process significantly.

The future prospects for 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde are vast, particularly as more research uncovers its full potential. Ongoing studies aim to expand its therapeutic applications by exploring derivatives with improved pharmacokinetic properties. Additionally, efforts are being made to understand how modifications to its structure can enhance its interactions with specific biological targets. These endeavors hold promise for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, 5-(1H-Pyrazol-1-yI)-pyridine -carbaldehyde (CAS No.1595983 -50 -8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications.